Cas no 163719-80-0 (Ethyl 3-pyridin-4-yl-1,2,4-oxadiazole-5-carboxylate)

Ethyl 3-pyridin-4-yl-1,2,4-oxadiazole-5-carboxylate is a heterocyclic compound featuring a 1,2,4-oxadiazole core substituted with a pyridinyl group at the 3-position and an ethoxycarbonyl moiety at the 5-position. This structure imparts versatility in synthetic applications, particularly in medicinal chemistry and materials science. The oxadiazole scaffold is known for its stability and bioisosteric properties, making it valuable in drug design, while the pyridine ring enhances binding interactions in target systems. The ethyl ester group offers further functionalization potential, enabling derivatization for diverse research applications. Its well-defined reactivity and structural features make it a useful intermediate for developing pharmacologically active compounds or functional materials.

Ethyl 3-pyridin-4-yl-1,2,4-oxadiazole-5-carboxylate structure

163719-80-0 structure

Product Name:Ethyl 3-pyridin-4-yl-1,2,4-oxadiazole-5-carboxylate

CAS No:163719-80-0

MF:C₁₀H₉N₃O₃

MW:219.196761846542

MDL:MFCD09743314

CID:1083535

PubChem ID:16767420

Update Time:2025-06-08

Ethyl 3-pyridin-4-yl-1,2,4-oxadiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-(pyridin-4-yl)-1,2,4-oxadiazole-5-carboxylate
- ethyl 3-pyridin-4-yl-1,2,4-oxadiazole-5-carboxylate
- 3-PYRIDIN-4-YL-[1,2,4]OXADIAZOLE-5-CARBOXYLIC ACID ETHYL ESTER
- 1,2,4-Oxadiazole-5-carboxylic acid,3-(4-pyridinyl)-,ethyl ester
- CCG-125151
- CS-0313274
- SCHEMBL4528391
- STK503107
- DB-351459
- KJAWTTRLKLWDGL-UHFFFAOYSA-N
- MFCD09743314
- ALBB-004324
- AB51131
- ethyl 3-(4-pyridyl)-1,2,4-oxadiazole-5-carboxylate
- AKOS001763991
- 163719-80-0
- ethyl3-(pyridin-4-yl)-1,2,4-oxadiazole-5-carboxylate
- BS-4273
- ethyl 3-pyridin-4-yl-[1,2,4]oxadiazole-5-carboxylate
- Ethyl 3-pyridin-4-yl-1,2,4-oxadiazole-5-carboxylate
- MDL： MFCD09743314
- Inchi： 1S/C10H9N3O3/c1-2-15-10(14)9-12-8(13-16-9)7-3-5-11-6-4-7/h3-6H,2H2,1H3
- InChI Key： KJAWTTRLKLWDGL-UHFFFAOYSA-N
- SMILES： O(C(C1=NC(C2C=CN=CC=2)=NO1)=O)CC

Computed Properties

Exact Mass: 219.064
Monoisotopic Mass: 219.064
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 78.1A^2
XLogP3: 1.3

Experimental Properties

Density: 1.277
Boiling Point: 378.1°C at 760 mmHg
Flash Point: 182.5°C
Refractive Index: 1.539

Ethyl 3-pyridin-4-yl-1,2,4-oxadiazole-5-carboxylate Pricemore >>

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